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Compound of Interest |

Compound Name: Chlorocyclooctane
CAS No.: 1556-08-7
Cat. No.: B075050
. J

Chlorocyclooctane (CAS: 1556-08-7) presents a distinct disposal challenge in the laboratory.
Unlike common chlorinated solvents like dichloromethane (DCM) or chloroform, which are non-
flammable and heavy, Chlorocyclooctane is a flammable liquid with a density lower than
water.

This unique combination—halogenated yet flammable—often leads to misclassification in
waste streams. Placing it in a standard "Non-Halogenated Flammable" drum (Class 3) violates
EPA restrictions on halogen content in fuel blending programs. Conversely, treating it solely as
a "Toxic Halogenated" waste without regarding its low flash point (28°C) creates fire risks in
storage areas not rated for volatiles.

This guide provides a self-validating protocol for the segregation, packaging, and disposal of
Chlorocyclooctane, ensuring both safety and regulatory compliance (RCRA/EPA).[1]

Part 1: Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its physical behavior. The critical metric
here is the Flash Point.

Table 1: Critical Disposal Properties of Chlorocyclooctane
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Property Value Disposal Implication

Unique identifier for waste
CAS Number 1556-08-7 o
manifesting.[2][1]

IGNITABLE (D001). Must be
Flash Point 28°C (82°F) stored in flammables cabinet
prior to pickup.[2][1]

FLOATS on water. Do not use
Density 0.837 g/mL water for spill suppression; it
will spread the fire.[2][1]

DO NOT INCINERATE in
) standard fuel blending.[2][1]
Halogen Content ~24% Chlorine _
Must go to dedicated halogen

incinerators.

Susceptible to elimination

. ) reactions (E2) with strong
Reactivity Alkyl Halide )

bases, evolving heat and

cyclooctene.[2][1]

The Causality of Segregation

Why do we strictly segregate this from non-halogenated solvents (e.g., Acetone, Methanol)?

« Incinerator Corrosion: Standard organic waste is often used as "fuel" for cement kilns. When
Chlorocyclooctane is burned in these non-specialized kilns, the chlorine atoms convert to
Hydrochloric Acid (HCI) gas, destroying the facility's scrubbers and violating emission
permits.

o Cost Control: Waste haulers charge significantly more for halogenated streams.
Contaminating a 55-gallon drum of acetone with 50mL of Chlorocyclooctane reclassifies
the entire drum as halogenated waste, tripling the disposal cost.

Part 2: The Segregation Protocol (Decision Matrix)
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This decision matrix is your primary operational logic. It prevents the most common error:
mixing Chlorocyclooctane with non-halogenated flammables.

Waste Generation:
Chlorocyclooctane

Is it mixed with
other solvents?

Analyze Mixture
Composition

Contains >1% Halogens?

No (Trace <1000ppm) Yes (Contaminates Stream)

STREAM B: STREAM A:
Non-Halogenated Waste Halogenated Solvent Waste
(RCRA D001 Only) (RCRA D001 + F-List/D-List)

Labeling Requirement:
'FLAMMABLE' + 'TOXIC'
List: Chlorocyclooctane
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Figure 1: Waste Stream Decision Matrix.[3] Note that Chlorocyclooctane, even as a minor
contaminant, usually forces the entire mixture into the Halogenated Waste stream.[2][1]

Part 3: Step-by-Step Disposal Workflow

Follow this protocol to prepare Chlorocyclooctane waste for vendor pickup. This workflow
assumes standard satellite accumulation area (SAA) regulations.

Step 1: Container Selection

o Material: High-density polyethylene (HDPE) or Glass (Amber). Avoid standard metal safety
cans unless they have a chemically resistant liner, as HCI formation (from hydrolysis over
time) can corrode steel seams.

¢ Venting: Use a cap with a pressure-relief mechanism if available, though
Chlorocyclooctane has relatively low vapor pressure compared to DCM.

Step 2: Chemical Compatibility Check

Before adding Chlorocyclooctane to an existing waste carboy, verify the contents.
e« DANGER: Do not mix with Strong Bases (NaOH, KOH) or Strong Oxidizers (Nitric Acid).

o Reasoning: Reaction with bases causes dehydrohalogenation (elimination), generating
heat and gaseous byproducts that can over-pressurize the container.

Step 3: Labeling (The "Cradle-to-Grave" Link)

Your label is the only data the waste engineer has. Incomplete labels lead to "unknown" testing
fees.

e Must Include:
o Full Chemical Name: "Chlorocyclooctane” (No abbreviations like "CCQO").

o Constituents: If a mixture, list percentages (e.g., "Chlorocyclooctane 10%, Hexane
90%").

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b075050?utm_src=pdf-body-img
https://files.dep.state.pa.us/water/wastewater%20management/edmrportalfiles/chemical_additives/msds/303.pdf
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Hazard Checkboxes: [x] Flammable, [x] Toxic.[4][5]
Step 4: Staging
» Store the waste container in a secondary containment tray (polypropylene).
o Keep in a flammable safety cabinet until pickup.

 RCRA Code Assignment: Generally D001 (Ignitable). If your lab tracks halogenated solvents
specifically, it may fall under specific state codes for "Halogenated Solvents."

Part 4: Spill Management & Emergency Response

Because Chlorocyclooctane floats on water, standard mop-up procedures can be disastrous.

Don PPE:
Nitrile Gloves,
Goggles, Lab Coat

Containment it

Eliminate | £
Do NOT use Water

gnition ollect
Sources (Flash pt 28°C)

Apply Absorbent: C into
Sealable Bag/Pail

Vermiculite or Sand

Assess Volume &
Ventilation

Spill Detected

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow. Emphasizing the exclusion of water to prevent
spreading the flammable layer.[1][6]

Spill Cleanup Protocol:

Evacuate & Ventilate: Vapors can form explosive mixtures.[6] Open fume hoods to max flow.

Isolate: Turn off hot plates and stirrers immediately.

Absorb: Use Vermiculite, Sand, or Polypropylene Pads.

o Note: Do not use paper towels for large spills; they increase the surface area for
evaporation and flammability.

Decontaminate: Wash the surface with a soap/water solution only after the bulk liquid has
been absorbed and removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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